BASF PALAMOLL 646

Specification

• CAS No.: 150923-12-9
• Molecular Formula: C8H13NO2
• Molecular Weight: 0

Introduction

Chemical Composition and Structure

Chemical Identity

PALAMOLL 646 is chemically identified as "Hexanedioic acid, polymer with 1,3-butanediol and 1,4-butanediol, acetate" with the CAS Number 150923-12-9. This specific chemical structure places it in the category of polymeric plasticizers, which generally exhibit different performance characteristics compared to their monomeric counterparts, particularly regarding migration resistance and permanence in final applications.

Molecular Structure

The chemical structure consists of a polymer formed from hexanedioic acid (adipic acid) with 1,3-butanediol and 1,4-butanediol units, with acetate termination. This relatively complex polymeric structure contributes to the compound's high molecular weight and consequent limited mobility within polymer matrices, explaining its reduced migration tendency. The unique structure also influences its solubility behavior and compatibility with various polymer systems.

Physical and Chemical Properties

Physical Characteristics

PALAMOLL 646 exists as a viscous liquid that ranges from colorless to slightly yellow in appearance with a mild ester-like odor reminiscent of acetic acid. These physical characteristics are typical for plasticizers in this category and influence handling procedures during industrial processing.

Property Data

The following table presents the key physical and chemical properties of PALAMOLL 646:

Property	Value	Test Method
Form	Viscous liquid	-
Color	Colorless to slightly yellow	-
Odor	Ester-like, of acetic acid	-
Pour point	-17°C	DIN ISO 3016
Flash point	> 100°C	-
Ignition temperature	390°C	DIN 51794
Density	1.125 - 1.140 g/cm³ (20°C)	DIN 51757
Viscosity (dynamic)	10 - 13 Pa.s (20°C)	Calculated from kinematic viscosity
Solubility in water	3.4 mg/l (20°C)	-
Vapor pressure	< 0.1 mbar (20°C and 50°C)	-

Table 1: Physical and chemical properties of PALAMOLL 646.

Environmental Considerations

Ecological Assessment

The environmental behavior of PALAMOLL 646 has been evaluated through various standardized tests, with results indicating a generally favorable ecological profile:

Ecological Endpoint	Result	Test Method
Aquatic toxicity to microorganisms	EC50 > 10,000 mg/L	DIN 38412 Part 8, aerobic
Biodegradability	75% BOD of COD (28 days)	OECD 301F; ISO 9408; 92/69/EEC, C.4-D
Bioaccumulation potential	No data available	-
Mobility in soil	No data available	-

Table 3: Ecological assessment results for PALAMOLL 646.

These results indicate that PALAMOLL 646 is biodegradable, with 75% biochemical oxygen demand of chemical oxygen demand observed after 28 days in testing. The low aquatic toxicity to microorganisms suggests minimal impact on wastewater treatment processes and aquatic ecosystems.

Regulatory Status

Food Contact Compliance

A significant regulatory advantage of PALAMOLL 646 is its approval for use in plasticized PVC articles intended for food contact applications. This approval indicates that the material has been evaluated and deemed compliant with relevant food safety regulations, expanding its potential applications in food packaging and related industries where migration of plasticizers is a critical concern.